Cas no 2137671-13-5 ({[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine)

• Product Name: {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine
• CAS No: 2137671-13-5
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6508025
• PubChem ID: 165477427
• Update Time: 2025-08-03

{[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137671-13-5
• EN300-803130
• {[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine
• {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine

• Inchi： 1S/C15H23NO2/c1-5-9-16-11-13-7-8-14(17-4)10-15(13)12(3)18-6-2/h7-8,10,16H,3,5-6,9,11H2,1-2,4H3
• InChI Key： KZDPAUDHPNAQNM-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C=CC=1CNCCC)OC

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine

Latest Research Briefing on the Chemical Compound 2137671-13-5 and {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine

The chemical compound with the identifier 2137671-13-5 and the product name {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. This briefing aims to provide a comprehensive overview of the latest research findings, methodologies, and implications associated with these compounds.

Recent studies have highlighted the unique structural properties of 2137671-13-5, which contribute to its high binding affinity for specific neurotransmitter receptors. This compound has shown promise in preclinical models for modulating synaptic plasticity, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The synthesis and optimization of 2137671-13-5 derivatives are currently a focal point of research, with several patents filed in the past year.

The product {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine, on the other hand, has been explored for its role in metabolic regulation. Early-stage clinical trials indicate that this compound may influence lipid metabolism and insulin sensitivity, making it a candidate for addressing type 2 diabetes and obesity-related conditions. Mechanistic studies have revealed that it acts as an agonist for certain G-protein-coupled receptors (GPCRs), which are critical in metabolic pathways.

Methodologically, advanced techniques such as high-throughput screening (HTS) and molecular docking simulations have been employed to elucidate the interactions of these compounds with their biological targets. These approaches have provided valuable insights into the structure-activity relationships (SAR) of 2137671-13-5 and its derivatives, facilitating the design of more potent and selective analogs.

Despite the promising findings, challenges remain in the development of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are also exploring combination therapies to enhance efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compounds 2137671-13-5 and {[2-(1-Ethoxyethenyl)-4-methoxyphenyl]methyl}(propyl)amine represent exciting avenues for therapeutic innovation. Continued research and development are essential to fully realize their potential and overcome existing limitations. This briefing underscores the importance of interdisciplinary collaboration and cutting-edge technologies in advancing the field of chemical biology and drug discovery.